Cas no 78173-89-4 (Auramycinone)

• Product Name: Auramycinone
• CAS No: 78173-89-4
• MF: C₂₁H₁₈O₈
• MW: 398.362826824188
• CID: 984098
• PubChem ID: 196523
• Update Time: 2024-03-01

Auramycinone Chemical and Physical Properties

Names and Identifiers

• methyl (1R,2R,4S)-2,4,5,7-tetrahydroxy-2-methyl-6,11-dioxo-3,4-dihydro -1H-tetracene-1-carboxylate
• Auramycinone
• C12419
• Q27114239
• CTK2H8747
• 78173-89-4
• AG-H-13614
• methyl (1R,2R,4S)-2,4,5,7-tetrahydroxy-2-methyl-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate
• SCHEMBL23251044
• 1-Naphthacenecarboxylic acid, 1,2,3,4,6,11-hexahydro-2,4,5,7-tetrahydroxy-2-methyl-6,11-dioxo-, methyl ester, (1R-(1alpha,2beta,4beta))-
• DTXSID80228821
• CHEBI:31244
• AC1L51VV
• AKOS004902733

• Inchi： 1S/C21H18O8/c1-21(28)7-12(23)14-9(16(21)20(27)29-2)6-10-15(19(14)26)18(25)13-8(17(10)24)4-3-5-11(13)22/h3-6,12,16,22-23,26,28H,7H2,1-2H3/t12-,16-,21+/m0/s1
• InChI Key： WCKNDRCJQZCZLO-LBJGKRIESA-N
• SMILES： O[C@]1(C)C[C@@H](C2C(=C3C(C4C(=CC=CC=4C(C3=CC=2[C@H]1C(=O)OC)=O)O)=O)O)O

Computed Properties

• Exact Mass: 398.1
• Monoisotopic Mass: 398.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• XLogP3: 1.9

Experimental Properties

• Density: 1.576
• Boiling Point: 659.7°C at 760 mmHg
• Flash Point: 236.7°C
• Refractive Index: 1.702

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones